2-(2,3-Dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C25H21NO5/c27-24(28)22(20-11-5-6-15-12-13-30-23(15)20)26-25(29)31-14-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-11,21-22H,12-14H2,(H,26,29)(H,27,28)
• InChI Key: MVUNZCPQPUISJS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC=C2C(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C25H21NO5
• Molecular Weight: 415.4 g/mol
• CAS No.: 2156711-23-6

Description

2-(2,3-Dihydro-1-benzofuran-7-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid is a useful research compound. Its molecular formula is C25H21NO5 and its molecular weight is 415.445. The purity is usually 95%.
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Scientific Research Applications

Photochemical Transformations

A study on the photolytic transformation of diclofenac (a related compound) highlights the formation of transformation products (TPs) with similar structural motifs, indicating the potential for complex photochemical behaviors of related benzofuran and fluorenylmethoxycarbonyl compounds. This research could suggest pathways for environmental degradation or synthetic applications of the target compound (Eriksson, Svanfelt, & Kronberg, 2010).

Coordination Chemistry

Research into the synthesis and coordination reactions of benzofuro[3,2-c]pyridine derivatives, starting from related benzofuran compounds, demonstrates the utility of these systems in creating complex metal-organic structures, hinting at potential applications in catalysis or material science for similarly structured compounds (Mojumdar, Šimon, & Krutošíková, 2009).

Synthesis of Heterocycles

A study on the reactions of benzophenone and fluoren-9-one hydrazones with (2-hydroxyphenyl)oxoacetic acid leading to complex heterocyclic structures showcases the synthetic versatility of fluoren-9-yl and benzofuran derivatives in the creation of novel organic compounds, which could be of interest for pharmaceutical or material science research (Pulina, Zalesov, & Kataev, 2007).

Protective Group Chemistry

The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a key component of the target compound, is widely used to protect hydroxy-groups during peptide synthesis. This demonstrates the compound's relevance to biochemistry and peptide research, where selective deprotection is crucial (Gioeli & Chattopadhyaya, 1982).